Cas no 35233-69-3 (Methyl Methacrylate-d8)

• Product Name: Methyl Methacrylate-d8
• CAS No: 35233-69-3
• MF: C₅H₈O₂
• MW: 108.165115356445
• CID: 307472
• PubChem ID: 118794
• Update Time: 2025-10-31

Methyl Methacrylate-d8 Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic-3,3-d2acid, 2-(methyl-d3)-, methyl-d3 ester
• Methyl-d3 methacrylate-d5
• trideuteriomethyl 3,3-dideuterio-2-(trideuteriomethyl)prop-2-enoate
• 3,3-dideuterio-2-trideuteriomethyl-acrylic acid trideuteriomethyl ester
• DE320
• deuterated methyl methacrylate
• EINECS 252-449-9
• Methyl methacrylate-d8
• (2H3)Methyl (3,3,alpha,alpha,alpha-2H5)methacrylate
• DTXSID20956671
• Perdeutero(methyl methacrylate)
• methylmethacrylate-d8
• (~2~H_3_)Methyl 2-(~2~H_3_)methyl(~2~H_2_)prop-2-enoate
• D98128
• AKOS015913206
• 2-Propenoic-3,3-d2 acid, 2-(methyl-d3)-, methyl-d3 ester
• 35233-69-3
• SCHEMBL1330593
• Methyl-d3 methacrylate-d5, >=99 atom % D, >=99% (CP), contains hydroquinone as stabilizer
• VVQNEPGJFQJSBK-MGGKGRBPSA-N
• Methyl Methacrylate-d8

• Inchi： 1S/C5H8O2/c1-4(2)5(6)7-3/h1H2,2-3H3/i1D2,2D3,3D3
• InChI Key： VVQNEPGJFQJSBK-MGGKGRBPSA-N
• SMILES： O(C([2H])([2H])[2H])C(/C(=C(/[2H])\[2H])/C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 108.10300
• Monoisotopic Mass: 108.103
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.011 g/mL at 25 °C
• Melting Point: −48 °C(lit.)
• Boiling Point: 100 °C(lit.)
• Flash Point: 50 °F
• Refractive Index: n20/D 1.413(lit.)
• Stability/Shelf Life: Stable, but may polymerize upon exposure to light. Highly flammable - store cold. Hygroscopic. Incompatible with oxidizing agents, bases, amines, peroxides, acids, reducing agents, halogens, polymerization initiators.
• PSA: 26.30000
• LogP: 0.73550
• Solubility: Not available

Methyl Methacrylate-d8 Security Information

• Hazardous Material transportation number：UN 1247 3
• WGK Germany：1
• Hazard Category Code： 11-37/38-43
• Safety Instruction： S24-S37-S46
• RTECS：OZ5075000
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl Methacrylate-d8

Recent Advances in the Application of Methyl Methacrylate-d8 (CAS: 35233-69-3) in Chemical and Biomedical Research

Methyl Methacrylate-d8 (MMA-d8), a deuterated form of methyl methacrylate (CAS: 35233-69-3), has emerged as a critical tool in chemical and biomedical research due to its unique isotopic labeling properties. Recent studies have highlighted its applications in polymer chemistry, drug delivery systems, and metabolic tracing. This research brief synthesizes the latest findings on MMA-d8, focusing on its synthesis, characterization, and innovative uses in advanced research settings.

The synthesis of MMA-d8 has been refined to achieve higher isotopic purity, as demonstrated in a 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals. Researchers utilized a catalytic deuteration process to achieve >99% isotopic enrichment, which is crucial for applications in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The improved synthesis protocol has significantly enhanced the reproducibility and reliability of MMA-d8 in experimental settings.

In polymer chemistry, MMA-d8 has been employed as a tracer to study polymerization kinetics and mechanisms. A recent study in Macromolecules (2024) utilized MMA-d8 to investigate the living radical polymerization of methacrylate-based polymers. The deuterium labeling allowed for precise tracking of monomer incorporation and chain growth dynamics, providing unprecedented insights into the polymerization process. This approach has potential implications for the design of next-generation polymeric materials with tailored properties.

Biomedical applications of MMA-d8 have expanded significantly, particularly in drug delivery research. A 2024 study in the Journal of Controlled Release demonstrated the use of MMA-d8-labeled polymeric nanoparticles for in vivo tracking of drug release kinetics. The deuterium labeling enabled non-invasive monitoring using Raman spectroscopy, offering a powerful alternative to traditional fluorescent labeling methods. This innovation addresses key challenges in real-time drug delivery monitoring and could accelerate the development of personalized medicine approaches.

Metabolic studies have also benefited from the unique properties of MMA-d8. Research published in Analytical Chemistry (2023) showcased its use as an internal standard for quantifying methacrylate metabolites in biological samples. The high isotopic purity of MMA-d8 minimized matrix effects and improved the accuracy of liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses. This application is particularly relevant for occupational health studies involving exposure to methacrylate compounds.

Looking forward, the versatility of MMA-d8 continues to inspire novel research directions. Current investigations are exploring its potential in advanced materials science, including the development of deuterated hydrogels for tissue engineering applications. The ability to precisely track material degradation and cellular interactions through deuterium labeling positions MMA-d8 as a valuable tool in regenerative medicine research. These developments underscore the growing importance of isotopically labeled compounds in pushing the boundaries of chemical and biomedical research.